Cas no 317383-70-3 (1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-3-oxo-, methyl ester)

• Product Name: 1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-3-oxo-, methyl ester
• CAS No: 317383-70-3
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 301207
• Update Time: 2024-01-27

1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-3-oxo-, methyl ester
• 1(2H)-Pyridinecarboxylicacid,3,6-dihydro-3-oxo-,methylester(9CI)
• methyl 3-oxo-2,6-dihydropyridine-1-carboxylate
• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-3-oxo-, methyl ester

• Inchi： 1S/C7H9NO3/c1-11-7(10)8-4-2-3-6(9)5-8/h2-3H,4-5H2,1H3
• InChI Key： CKSQILOEOPNHGL-UHFFFAOYSA-N
• SMILES： C1N(C(OC)=O)CC=CC1=O

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 272.3±39.0 °C(Predicted)
• pka: -2.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines